Cas no 6251-07-6 (2,7-Naphthalenedisulfonicacid, 4-amino-)

2,7-Naphthalenedisulfonic acid, 4-amino-, is a sulfonated aromatic compound characterized by its two sulfonic acid groups and an amino substituent at the 4-position. This structure imparts high water solubility and reactivity, making it valuable as an intermediate in the synthesis of dyes, pigments, and fluorescent whitening agents. Its disulfonic acid groups enhance binding affinity in applications such as textile dyeing and paper coating. The amino group further allows for functionalization, enabling its use in producing azo dyes and other derivatives. The compound’s stability under acidic and moderate temperature conditions ensures consistent performance in industrial processes. Its versatility and robust chemical properties make it a preferred choice in specialty chemical manufacturing.
2,7-Naphthalenedisulfonicacid, 4-amino- structure
6251-07-6 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4-amino-
CAS No:6251-07-6
MF:C10H9NO6S2
MW:303.31156039238
CID:509587
Update Time:2026-04-29

2,7-Naphthalenedisulfonicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4-amino-
    • EINECS 228-372-1;4-Aminonaphthalene-2,7-disulphonic acid;2,7-Naphthalenedisulfonicacid,4-amino;4-amino-naphthalene-2,7-disulfonic acid;1-aminonaphthalene-3,6-disulphonic acid;4-amino-2,7-naphthalenedisulfonic acid;4-Amino-naphthalin-2,7-disulfonsaeure;1-amino-3,6-naphthalenedisulfonic acid;8-aminonaphthalene-3,6-disulfonic acid;

Computed Properties

  • Exact Mass: 302.98700

Experimental Properties

  • PSA: 151.52000
  • LogP: 3.65820

2,7-Naphthalenedisulfonicacid, 4-amino- Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,7-Naphthalenedisulfonicacid, 4-amino- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437236-500mg
4-Aminonaphthalene-2,7-disulfonic acid
 6251-07-6 98%
500mg
 ￥6497.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437236-1g
4-Aminonaphthalene-2,7-disulfonic acid
 6251-07-6 98%
1g
 ￥10995.00 2024-05-06
Ambeed
A908109-1g
4-Aminonaphthalene-2,7-disulfonic acid
 6251-07-6 95+%
1g
 $1085.0 2025-04-18

2,7-Naphthalenedisulfonicacid, 4-amino- Related Literature

Related Categories

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